Cas no 1388106-07-7 ((R)-7-Fluoro-2-methyl-1,2,3,4-tetrahydroquinoline)

• Product Name: (R)-7-Fluoro-2-methyl-1,2,3,4-tetrahydroquinoline
• CAS No: 1388106-07-7
• MF: C₁₀H₁₂FN
• MW: 165.207386016846
• CID: 2193824
• Update Time: 2023-08-06

(R)-7-Fluoro-2-methyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• (R)-7-fluoro-2-methyl-1,2,3,4-tetrahydroquinoline
• (2R)-7-Fluoro-2-methyl-1,2,3,4-tetrahydroquinoline
• (R)-7-Fluoro-2-methyl-1,2,3,4-tetrahydroquinoline

• Inchi： 1S/C10H12FN/c1-7-2-3-8-4-5-9(11)6-10(8)12-7/h4-7,12H,2-3H2,1H3/t7-/m1/s1
• InChI Key： NSGXZIXVOVPKAS-SSDOTTSWSA-N
• SMILES： FC1C=CC2=C(C=1)N[C@H](C)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Topological Polar Surface Area: 12

Experimental Properties

• Density: 1.055±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 241.0±29.0 ºC (760 Torr),
• Flash Point: 99.5±24.3 ºC,
• Solubility: Very slightly soluble (0.66 g/l) (25 º C),